Cas no 70647-26-6 (3-nitro-4-phenyl-1H-pyrrole)

• Product Name: 3-nitro-4-phenyl-1H-pyrrole
• CAS No: 70647-26-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD01568646
• CID: 546901
• PubChem ID: 3776866
• Update Time: 2025-06-11

3-nitro-4-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-nitro-4-phenyl-
• 3-nitro-4-phenyl-1H-pyrrole
• CS-0238818
• SB63583
• MFCD01568646
• Z1198157079
• DTXSID70396285
• 70647-26-6
• Oprea1_517496
• 3-nitro-4-phenyl-1H-pyrrol
• 2G-941
• EN300-2010031
• AKOS006278686
• SCHEMBL10844677

• MDL： MFCD01568646
• Inchi： 1S/C10H8N2O2/c13-12(14)10-7-11-6-9(10)8-4-2-1-3-5-8/h1-7,11H
• InChI Key： WERKCGAXQMDPFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CNC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-nitro-4-phenyl-1H-pyrrole

Comprehensive Analysis of 3-Nitro-4-Phenyl-1H-Pyrrole (CAS No. 70647-26-6): Properties, Applications, and Industry Insights

3-Nitro-4-phenyl-1H-pyrrole (CAS No. 70647-26-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The nitro-substituted pyrrole core, combined with a phenyl group, offers versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers frequently search for "synthesis of 3-nitro-4-phenyl-1H-pyrrole" or "applications of nitro-pyrrole derivatives," reflecting its relevance in modern chemistry.

The compound's molecular formula, C₁₀H₈N₂O₂, highlights its potential for forming hydrogen bonds and participating in electrophilic substitution reactions. Recent studies emphasize its role in developing bioactive molecules, particularly in antimicrobial and anti-inflammatory agents. Queries like "3-nitro-4-phenyl-1H-pyrrole solubility" or "spectroscopic data for CAS 70647-26-6" are common among analytical chemists, underscoring the need for detailed physicochemical profiling.

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